Cas no 1211483-89-4 ((5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid)

• Product Name: (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid
• CAS No: 1211483-89-4
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 4685848
• Update Time: 2025-06-29

(5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)acetic acid
• FCH924809
• T3840
• pyrazolo[1,5-a]pyrimidine-6-acetic acid, 4,5,6,7-tetrahydro-5-oxo-
• (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid

• Inchi： 1S/C8H9N3O3/c12-7(13)3-5-4-11-6(1-2-9-11)10-8(5)14/h1-2,5H,3-4H2,(H,10,14)(H,12,13)
• InChI Key： KUJMUTIEYIGSRK-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)CN2C(=CC=N2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 84.2

Additional information on (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid

Introduction to (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic Acid (CAS No. 1211483-89-4)

(5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid, with the CAS number 1211483-89-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the class of heterocyclic derivatives, which are widely recognized for their diverse biological activities and therapeutic potential.

The structural framework of (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid consists of a fused ring system comprising a pyrazole and an pyrimidine moiety. This particular arrangement not only contributes to its distinct chemical characteristics but also opens up possibilities for various interactions with biological targets. The presence of an acetic acid side chain further enhances its pharmacological relevance by providing a site for functional modifications and bioavailability optimization.

In recent years, there has been a growing interest in heterocyclic compounds due to their role as key scaffolds in medicinal chemistry. Thepyrazolopyrimidine core structure is particularly noteworthy for its ability to modulate enzyme activity and receptor binding. This has led to extensive research into derivatives of this class, aiming to identify novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid is its potential as a lead compound in the development of new drugs. Studies have shown that molecules with similar structural motifs exhibit significant activity against various diseases, including cancer and inflammatory disorders. Thepyrazolopyrimidine scaffold has been particularly effective in targeting kinases and other enzymes involved in disease pathways.

The synthesis of (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex ring system efficiently. These methods not only enhance the synthetic pathway but also allow for the introduction of various substituents that can fine-tune the biological activity of the compound.

Evaluation of (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid in preclinical studies has revealed promising results regarding its pharmacokinetic properties. The compound demonstrates good solubility and bioavailability, which are critical factors for its translation from laboratory research to clinical use. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The pharmacological activity of (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid has been explored in several experimental models. Research has focused on its interaction with key enzymes and receptors involved in disease mechanisms. For instance, studies have demonstrated its inhibitory effect on certain kinases that play a role in cancer progression. Furthermore, it has shown anti-inflammatory properties by modulating cytokine production and immune cell responses.

The versatility of (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid as a pharmacophore lies in its ability to be modified at multiple positions without losing its core biological activity. This flexibility allows medicinal chemists to design analogs with enhanced potency or selectivity. Such modifications can be guided by structure-based drug design approaches or through high-throughput screening techniques that identify optimal derivatives.

The future prospects for (5-Oxo-4,5,6,7-tetrahydropyrazolo1,5-apyrimidin-6-yl)acetic acid are bright given its promising preclinical data and structural features conducive to drug development. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound into clinical trials.

In conclusion,(5-Oxo-4,